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Compound of Interest

Compound Name: Betaine aldehyde chloride

Cat. No.: B1666869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and emergency

procedures for betaine aldehyde chloride (CAS No. 7758-31-8). The information is compiled

and structured to meet the needs of laboratory and drug development professionals,

emphasizing safe practices and providing clear, actionable information.

Chemical Identification and Properties
Betaine aldehyde chloride is a quaternary ammonium salt and a physiological intermediate in

the oxidation of choline to betaine.[1][2][3] It is primarily used for research purposes.[4]
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Property Data Reference(s)

Chemical Name

(2-

Oxoethyl)trimethylammonium

chloride

[5]

Synonyms

(Formylmethyl)trimethylammon

ium chloride, N,N,N-trimethyl-

2-oxo-ethanaminium,

monochloride

[2][4][5]

CAS Number 7758-31-8 [1][2][4]

Molecular Formula C₅H₁₂ClNO [1][2][5]

Molecular Weight 137.61 g/mol [1][2][5]

Physical State Crystalline solid, powder [1][2][3]

Solubility

Water: 50 mg/mL[1][3]; DMSO:

1 mg/mL[2]; PBS (pH 7.2): 5

mg/mL[2]

Storage Temperature

2-8°C[1][3] or as specified by

the supplier. Keep container

tightly closed.[4]

Melting/Boiling Point Undetermined [4]

Flash Point Not applicable [1][3][4]

Hazard Identification and Classification
Betaine aldehyde chloride is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are related to acute toxicity and irritation.

GHS Pictogram:

alt text

Signal Word: Warning[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2735510
https://www.caymanchem.com/product/17270
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2735510
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.caymanchem.com/product/17270
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.caymanchem.com/product/17270
https://pubchem.ncbi.nlm.nih.gov/compound/2735510
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.caymanchem.com/product/17270
https://pubchem.ncbi.nlm.nih.gov/compound/2735510
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.caymanchem.com/product/17270
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://www.caymanchem.com/product/17270
https://www.caymanchem.com/product/17270
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://www.benchchem.com/product/b1666869?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed.
[4]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin.
[4]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled.
[4]

Skin Irritation 2
H315: Causes skin

irritation.
[4]

Serious Eye Irritation 2A
H319: Causes serious

eye irritation.
[4]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation.
[4]

NFPA Ratings (Scale 0-4):[4]

Health: 2

Flammability: 0

Reactivity: 0

Experimental Protocols and Handling Procedures
Strict adherence to safety protocols is mandatory when handling betaine aldehyde chloride.

The following procedures outline best practices for laboratory use.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is required as a

minimum:

Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[4]
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Hand Protection: Wear impermeable chemical-resistant gloves (e.g., nitrile). The exact

breakthrough time should be confirmed with the glove manufacturer.[4]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator (e.g., N95 dust mask) if

ventilation is inadequate or if dust is generated.[1][3][6]

Skin and Body Protection: Wear a laboratory coat.[7]

Safe Handling Workflow
The following diagram illustrates the standard workflow for handling betaine aldehyde
chloride in a laboratory setting.
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Caption: Standard laboratory workflow for handling betaine aldehyde chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1666869?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Store in a dry, cool, and well-ventilated place.[8]

Keep the container tightly sealed.[4]

Recommended storage temperature is between 2-8°C.[1][3]

Store apart from incompatible materials and foodstuff containers.[8]

Spill & Accidental Release Protocol
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

Avoid dust formation.[8]
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Caption: Decision workflow for responding to a betaine aldehyde chloride spill.
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Toxicological Information
This substance is harmful if swallowed, inhaled, or comes into contact with skin.[4] It is an

irritant to the skin, eyes, and mucous membranes.[4]

Exposure Route Effect Reference(s)

Skin Harmful. Causes skin irritation. [4]

Eye Causes serious eye irritation. [4]

Inhalation
Harmful. May cause

respiratory irritation.
[4]

Ingestion Harmful. [4]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[4]

Sensitization: No known sensitizing effects.[4]

Reproductive Toxicity: Not listed as a reproductive toxicant.[4]

First-Aid Measures
The following diagram outlines the immediate first-aid steps to be taken after exposure. Seek

medical attention if symptoms persist.[4][6]
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Caption: First-aid procedures for exposure to betaine aldehyde chloride.

Fire and Explosion Data
Flammability: The product is not flammable.[4]

Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment. No limitations are given.

Hazardous Combustion Products: In case of fire, hazardous combustion gases or vapors

may be produced.

Explosion Hazard: Fine dust dispersed in the air in sufficient concentrations and in the

presence of an ignition source is a potential dust explosion hazard.[7]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the product to enter sewers or surface/ground water.[4]

Contaminated packaging should be disposed of in the same manner as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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